Cas no 88796-45-6 (Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 6-nitro-2-phenyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 6-nitro-2-phenyl-
• CAS No: 88796-45-6
• MF: C₁₃H₇N₅O₂
• MW: 265.226981401443
• CID: 621396
• PubChem ID: 71320247
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 6-nitro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 6-nitro-2-phenyl-
• 6-nitro-2-phenylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• DTXSID50750220
• 88796-45-6

• Inchi： 1S/C13H7N5O2/c14-6-11-12(9-4-2-1-3-5-9)16-17-8-10(18(19)20)7-15-13(11)17/h1-5,7-8H
• InChI Key： JMXUELQXJOPRJH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC2=C(C#N)C(C3C=CC=CC=3)=NN2C=1)=O

Computed Properties

• Exact Mass: 265.05997448g/mol
• Monoisotopic Mass: 265.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.8Ų